Cas no 1823776-25-5 (1-benzyl 4-tert-butyl 6-hydroxy-1,4-diazepane-1,4-dicarboxylate)

• Product Name: 1-benzyl 4-tert-butyl 6-hydroxy-1,4-diazepane-1,4-dicarboxylate
• CAS No: 1823776-25-5
• MF: C₁₈H₂₆N₂O₅
• MW: 350.409445285797
• CID: 5253488
• PubChem ID: 130067366
• Update Time: 2025-06-08

1-benzyl 4-tert-butyl 6-hydroxy-1,4-diazepane-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine-1,4(5H)-dicarboxylic acid, tetrahydro-6-hydroxy-, 1-(1,1-dimethylethyl) 4-(phenylmethyl) ester
• 1-benzyl 4-tert-butyl 6-hydroxy-1,4-diazepane-1,4-dicarboxylate
• SCHEMBL24326305
• 1823776-25-5
• 1-Benzyl 4-(tert-butyl) 6-hydroxy-1,4-diazepane-1,4-dicarboxylate
• 1-Benzyl4-(tert-butyl)6-hydroxy-1,4-diazepane-1,4-dicarboxylate
• DB-390814
• F89182
• EN300-374007

• Inchi： 1S/C18H26N2O5/c1-18(2,3)25-17(23)20-10-9-19(11-15(21)12-20)16(22)24-13-14-7-5-4-6-8-14/h4-8,15,21H,9-13H2,1-3H3
• InChI Key： IBLGMARIYCFKGJ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(O)CN(C(OCC2=CC=CC=C2)=O)CC1

Computed Properties

• Exact Mass: 350.18417193g/mol
• Monoisotopic Mass: 350.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79.3Ų

Additional information on 1-benzyl 4-tert-butyl 6-hydroxy-1,4-diazepane-1,4-dicarboxylate

Introduction to 1-benzyl 4-tert-butyl 6-hydroxy-1,4-diazepane-1,4-dicarboxylate (CAS No. 1823776-25-5)

1-benzyl 4-tert-butyl 6-hydroxy-1,4-diazepane-1,4-dicarboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1823776-25-5, belongs to the diazepane class of heterocyclic compounds, which are widely studied for their pharmacological properties. The presence of functional groups such as benzyl, tert-butyl, and hydroxy in its molecular structure contributes to its distinct chemical and biological characteristics, making it a subject of interest for further research and development.

The molecular framework of 1-benzyl 4-tert-butyl 6-hydroxy-1,4-diazepane-1,4-dicarboxylate is characterized by a seven-membered diazepane ring system, which is a key structural motif in many bioactive molecules. The substitution pattern involving the benzyl group at the 1-position, the tert-butyl group at the 4-position, and the hydroxy group at the 6-position introduces steric and electronic effects that can influence the compound's interactions with biological targets. Such structural modifications are often employed to enhance binding affinity, selectivity, and metabolic stability, which are critical factors in drug design.

In recent years, there has been a growing interest in diazepane derivatives as potential therapeutic agents due to their reported activities in various biological assays. The benzyl substituent in this compound may contribute to hydrophobic interactions with protein targets, while the tert-butyl group can provide steric hindrance to improve binding specificity. Additionally, the hydroxy group can participate in hydrogen bonding interactions, further modulating the compound's pharmacophoric properties. These features make 1-benzyl 4-tert-butyl 6-hydroxy-1,4-diazepane-1,4-dicarboxylate a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. The diazepane core is known to exhibit properties that may be relevant to central nervous system (CNS) pharmacology. Studies have shown that diazepane derivatives can interact with various neurotransmitter systems, including GABA receptors and serotonin receptors, which are implicated in conditions such as anxiety, depression, and epilepsy. The specific substitution pattern of 1-benzyl 4-tert-butyl 6-hydroxy-1,4-diazepane-1,4-dicarboxylate may fine-tune its activity towards these targets, offering a novel approach to modulate CNS function.

Furthermore, the compound's structural similarity to known pharmacologically active molecules suggests that it may possess additional therapeutic potentials beyond CNS disorders. For instance, diazepane derivatives have been investigated for their anti-inflammatory and analgesic properties. The presence of a hydroxy group in this compound could enhance its ability to interact with inflammatory pathways or pain receptors, making it a candidate for developing new treatments for inflammatory diseases or chronic pain conditions.

The synthesis of 1-benzyl 4-tert-butyl 6-hydroxy-1,4-diazepane-1,4-dicarboxylate presents unique challenges due to the complexity of its molecular structure. However, advances in synthetic methodologies have made it increasingly feasible to access such complex heterocyclic compounds. Modern techniques such as transition metal-catalyzed reactions and enantioselective synthesis have enabled chemists to construct intricate molecular frameworks with high precision. These advancements not only facilitate the preparation of this compound but also open up possibilities for designing analogs with tailored biological activities.

In terms of pharmacokinetic considerations, the structural features of 1-benzyl 4-tert-butyl 6-hydroxy-1,4-diazepane-1,4-dicarboxylate may influence its absorption, distribution, metabolism, and excretion (ADME) profiles. The bulky tert-butyl group could potentially slow down metabolic degradation by enzymes such as cytochrome P450 (CYP450), while the polar hydroxy group might enhance water solubility and facilitate renal excretion. Understanding these ADME properties is crucial for optimizing drug delivery systems and predicting clinical efficacy.

Recent studies have also highlighted the importance of computational modeling in evaluating the potential bioactivity of compounds like 1-benzyl 4-tert-butyl 6-hydroxy-1,4-diazepane-1,4-dicarboxylate. Molecular docking simulations can provide insights into how this molecule interacts with target proteins at an atomic level. By integrating experimental data with computational predictions, researchers can gain a more comprehensive understanding of its pharmacological mechanisms. This interdisciplinary approach has become increasingly valuable in modern drug discovery pipelines.

The future prospects for 1-benzyl 4-tert-butyl 6-hydroxy-1,4-diazepane-1,4-dicarboxylate are promising given its unique structural features and potential biological activities. Further research is warranted to explore its efficacy in preclinical models and ultimately translate these findings into clinical applications. Collaborative efforts between chemists and biologists will be essential in unraveling the full therapeutic potential of this compound and related derivatives.

In conclusion,1-benzyl 4-tert-butyl 6-hydroxy-1，